Sucralfate Sucralfate Sucralfate is a medication primarily taken to treat active duodenal ulcers. Sucralfate is also used for the treatment of gastroesophageal reflux disease (GERD) and stress ulcers. Sucralfate is a sucrose sulfate-aluminium complex that binds to the ulcer, creating a physical barrier that protects the gastrointestinal tract from stomach acid and prevents the degradation of mucus.
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CAS No.: 54182-58-0
Catalog No.: VC000291
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Molecular Formula: C12H54Al16O75S8
Molecular Weight: 2086.74

Sucralfate

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CAS No.: 54182-58-0

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Catalog No.: VC000291

Molecular Formula: C12H54Al16O75S8

Molecular Weight: 2086.74

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Sucralfate - 54182-58-0

CAS No. 54182-58-0
Product Name Sucralfate
Synonyms Antepsin; Sucralafate; Sucralfate
Molecular Formula C12H54Al16O75S8
Molecular Weight 2086.74
InChIKey IPLJAZDIICJQEL-JTJNLBSYSA-A
Description Sucralfate is a medication primarily taken to treat active duodenal ulcers. Sucralfate is also used for the treatment of gastroesophageal reflux disease (GERD) and stress ulcers. Sucralfate is a sucrose sulfate-aluminium complex that binds to the ulcer, creating a physical barrier that protects the gastrointestinal tract from stomach acid and prevents the degradation of mucus.
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